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Compound of Interest

Compound Name: 2-Acetoxy-3-phenylpropanoic acid
CAS No.: 69056-25-3
Cat. No.: B1624769
Get Quote
. J

Executive Summary

Immediate Action Required: 2-Acetoxy-3-phenylpropanoic acid (CAS: 69056-25-3 / 20311-
31-7) is an organic ester-acid used primarily as a chiral intermediate. While often classified as
an irritant (H315/H319), its primary disposal risk lies in its chemical incompatibility. Strictly
segregate from strong bases (e.g., NaOH, KOH) and strong oxidizers. Inadvertent mixing with
basic waste streams can trigger rapid ester hydrolysis, releasing acetic acid and generating
heat (exothermic reaction), potentially pressurizing waste containers.

Disposal Method: High-temperature incineration equipped with an afterburner and scrubber is
the required disposal route.

Chemical Profile & Physicochemical Properties[1][2]
[3][41[5]

Understanding the molecule's behavior is the first step in safety. This compound features a
phenyl ring, a carboxylic acid tail, and an acetoxy group.
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Property Data Operational Implication

) 2-Acetoxy-3-phenylpropanoic (Also: O-Acetyl-L-phenyllactic
Chemical Name

acid acid)
Organic Carbon/Oxygen
Molecular Formula C11H1204 balance suitable for
incineration.

] Moderate weight; non-volatile
Molecular Weight 208.21 g/mol id
solid.

. ) . Dust generation is a primary
Physical State White to off-white powder
exposure vector.

Soluble in organic solvents
Solubility (EtOH, DMSO); Sparingly

soluble in water.

Aqueous cleanup requires co-

solvents or surfactants.

Weak acid; capable of
Acidity (pKa) ~3.5 - 4.0 (Carboxylic acid) mobilizing metals if improperly
stored.

CRITICAL: Susceptible to

Reactivity Ester linkage at C2 o ] N
hydrolysis in basic conditions.

Hazard Identification & Mechanism
GHS Classification

 Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4]

o Specific Target Organ Toxicity (Single Exposure): H335 - May cause respiratory irritation.[2]
[31[5]

Expert Insight: The Hydrolysis Risk

Unlike simple organic acids, 2-Acetoxy-3-phenylpropanoic acid contains an ester moiety.
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e Mechanism: In the presence of strong bases (pH > 10) or moisture/heat, the acetyl group
cleaves.

e Reaction Product: Phenylactic acid + Acetic Acid.

» Safety Consequence: If disposed of in a "General Basic Waste" carboy, this hydrolysis
generates heat and releases acetic acid, which can neutralize the base violently or
pressurize the vessel if capped tightly.

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA guidelines and minimizes laboratory risk.

Phase 1: Waste Characterization & Segregation

Objective: Prevent incompatible mixing.
o Determine Physical State:
o Solid Waste: Pure powder or contaminated disposables (gloves, weighing boats).
o Liquid Waste: Mother liquors or reaction mixtures containing the acid.
e Segregation:
o DO NOT mix with oxidizers (peroxides, permanganates).
o DO NOT mix with alkaline waste (bases).

o Designation: Segregate into "Organic Acid Waste" or "Non-Halogenated Organic Waste".

Phase 2: Packaging & Labeling

Objective: Ensure container integrity during transport.
o Container Selection:

o Use HDPE (High-Density Polyethylene) or Glass containers.
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o Avoid metal containers (aluminum/steel) due to potential acid corrosion over time.
e Labeling:
o Adhere to the Globally Harmonized System (GHS).
o Mandatory Label Text:
» "Hazardous Waste - Organic Acid"
» Constituents: "2-Acetoxy-3-phenylpropanoic acid [>95%]"

» Hazard Warnings: "Irritant”, "Acidic".

Phase 3: Final Disposal

Objective: Complete destruction.

e Primary Method:Incineration. The compound is dissolved in a combustible solvent (if not
already liquid) and burned in a chemical incinerator equipped with an afterburner and
scrubber.

e Prohibited Methods:
o Do NOT dispose of down the drain (sanitary sewer).
o Do NOT dispose of in regular trash (municipal waste).

Regulatory Compliance (RCRA)[5]

In the United States, this compound is not specifically "P-listed" or "U-listed" by name.[6]
However, the generator is responsible for determining "Characteristic Waste."

o Characteristic of Corrosivity (D002): If the waste is an agueous solution with pH < 2, it carries
the D002 waste code.[7][8][9]

o Characteristic of Ignitability (D0O01): If the waste is dissolved in a flammable solvent (e.qg.,
Ethanol, Ethyl Acetate) with a flashpoint < 60°C, it carries the D001 waste code.
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» Non-Regulated: As a pure solid, it is often classified as "Non-RCRA Regulated Chemical
Waste" but must still be incinerated due to local environmental regulations regarding organic

chemical release.

Visual Workflow: Decision Tree

The following diagram illustrates the logical flow for disposing of 2-Acetoxy-3-
phenylpropanoic acid, emphasizing the critical segregation step.
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Waste Generation:

2-Acetoxy-3-phenylpropanoic acid

Determine Physical State

N

Liquid Waste
(Solvent Solutions)

Solid Waste
(Powder/Contaminated Items)

Check pH / Solvent Type

If pH > 2 & Non-Flammablef Flammable (D001)

CRITICAL: Segregate from
BASES and OXIDIZERS

Containerize:
HDPE or Glass Carboy

Label:
‘Non-Halogenated Organic Acid'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Operational decision tree for the safe segregation and disposal of 2-Acetoxy-3-
phenylpropanoic acid, highlighting the critical segregation step to prevent incompatible
reactions.

Emergency Contingencies
In the event of a spill during the disposal process:

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use a
P95/N95 respirator.

o Containment:
o Solid: Cover with a damp paper towel to prevent dust dispersion, then sweep carefully.
o Liquid: Absorb with an inert material (vermiculite or sand).

o Neutralization: Wipe the surface with a dilute sodium bicarbonate solution (5%) to neutralize
any residual acid, followed by a water rinse. Note: Slight bubbling may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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